Cas no 771503-50-5 (WAY-349858)

• Product Name: WAY-349858
• CAS No: 771503-50-5
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.36
• CID: 5145301
• PubChem ID: 2091135
• Update Time: 2025-07-22

WAY-349858 Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, 2-[[2-(3,4-dimethoxyphenyl)acetyl]amino]-
• WAY-349858
• 771503-50-5
• 2-(2-(3,4-dimethoxyphenyl)acetamido)thiophene-3-carboxamide
• CHEMBL1767285
• WAY-349858?
• BDBM50342373
• Z29084403

• Inchi： 1S/C15H16N2O4S/c1-20-11-4-3-9(7-12(11)21-2)8-13(18)17-15-10(14(16)19)5-6-22-15/h3-7H,8H2,1-2H3,(H2,16,19)(H,17,18)
• InChI Key： YYFFDVXAQUCDGE-UHFFFAOYSA-N
• SMILES： C1(NC(CC2=CC=C(OC)C(OC)=C2)=O)SC=CC=1C(N)=O

Computed Properties

• Exact Mass: 320.08307817g/mol
• Monoisotopic Mass: 320.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 119Ų

Additional information on WAY-349858

Recent Advances in the Study of WAY-349858 (771503-50-5): A Promising Compound in Chemical Biology and Medicine

WAY-349858 (CAS: 771503-50-5) has recently emerged as a compound of significant interest in the field of chemical biology and medicine. This small molecule has been the focus of several studies due to its potential therapeutic applications, particularly in the modulation of specific biological pathways. The compound's unique chemical structure and mechanism of action make it a promising candidate for further development in drug discovery and biomedical research.

Recent studies have elucidated the molecular interactions of WAY-349858, revealing its ability to selectively target and modulate key proteins involved in cellular signaling. One notable finding is its role as an allosteric modulator of certain G-protein coupled receptors (GPCRs), which are critical in various physiological processes. This specificity suggests potential applications in treating disorders related to GPCR dysregulation, such as neurological and metabolic diseases.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating receptor activity with minimal off-target effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted WAY-349858's ability to enhance receptor signaling in a dose-dependent manner, while maintaining a favorable safety profile. These findings underscore its potential as a lead compound for further optimization and clinical development.

Moreover, the pharmacokinetic properties of WAY-349858 have been investigated, with results indicating good bioavailability and stability in physiological conditions. This is a crucial factor for its transition from preclinical to clinical studies. Researchers have also explored its structure-activity relationships (SAR), providing insights into how modifications to its chemical structure could further enhance its therapeutic potential.

Despite these promising results, challenges remain in the development of WAY-349858. Issues such as optimizing its selectivity and reducing potential side effects are areas of ongoing research. Additionally, the compound's interaction with other biological targets and its long-term effects require further investigation to fully understand its therapeutic scope.

In conclusion, WAY-349858 (771503-50-5) represents a significant advancement in the field of chemical biology, with potential applications in treating a range of diseases. Its unique properties and promising preclinical data warrant continued research and development. Future studies should focus on addressing the remaining challenges and exploring its full therapeutic potential in clinical settings.